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Compound of Interest

Compound Name: Pierreione B

Cat. No.: B1180610 Get Quote

Notice to Researchers, Scientists, and Drug Development Professionals:

Our team has conducted a comprehensive review of the scientific literature to develop a

technical support center for improving the yield of Pierreione B synthesis. Our search has

confirmed that Pierreione B is a known natural product, a pyranoisoflavone isolated from the

leaves and twigs of Antheroporum pierrei.[1][2] Its molecular formula is C26H28O7.[2]

Current Status of Synthetic Procedures:

Despite a thorough investigation of available scientific databases and publications, we have

found no published total synthesis or any synthetic routes for Pierreione B. The compound is

currently sourced through isolation from its natural origin.

Impact on the Requested Content:

Due to the absence of any established synthetic protocols for Pierreione B, we are unable to

provide the requested troubleshooting guides, frequently asked questions (FAQs), quantitative

data on reaction yields, detailed experimental methodologies, or visualizations of synthetic

pathways and workflows. The core of your request revolves around optimizing a synthetic

process that has not yet been reported in the scientific literature.

Our Commitment to Future Updates:
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We will continue to monitor the literature for any advancements in the synthesis of Pierreione
B. Should a synthetic route be published, we will proceed with the development of the

comprehensive technical support center as originally requested.

We understand the importance of this information for your research and development efforts

and regret that we cannot fulfill your request at this time. We recommend focusing on the

isolation of Pierreione B from its natural source for your current experimental needs.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426
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